Cas no 850875-65-9 (N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine)

N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine structure
850875-65-9 structure
Product Name:N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
CAS No:850875-65-9
MF:C10H17N3S
MW:211.327080488205
CID:2119181
Update Time:2023-11-18

N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
    • CID 87092438
    • Thiazolo[5,4-c]pyridin-2-amine, N-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
    • Inchi: 1S/C10H17N3S/c1-10(2,3)13-9-12-7-4-5-11-6-8(7)14-9/h11H,4-6H2,1-3H3,(H,12,13)
    • InChI Key: PCEKJDALKMRJMM-UHFFFAOYSA-N
    • SMILES: S1C(=NC2=C1CNCC2)NC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Topological Polar Surface Area: 65.2

Experimental Properties

  • Density: 1.148±0.06 g/cm3(Predicted)
  • Boiling Point: 333.4±34.0 °C(Predicted)
  • pka: 7.78±0.20(Predicted)
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